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Compound of Interest

Compound Name: Z-Gly-Gly-Arg-AFC

Cat. No.: B15138832

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the fluorogenic substrate Z-
Gly-Gly-Arg-AFC for the kinetic analysis of serine proteases, particularly urokinase, trypsin,

and thrombin. This document outlines the assay principle, provides detailed experimental

protocols, summarizes key kinetic parameters, and illustrates relevant biological pathways and

experimental workflows.

Introduction
Z-Gly-Gly-Arg-AFC (Nα-Carbobenzoxy-glycyl-glycyl-L-arginine-7-amino-4-

trifluoromethylcoumarin) is a sensitive fluorogenic substrate designed for the continuous assay

of proteases that preferentially cleave after arginine residues. The substrate consists of a

tripeptide sequence (Gly-Gly-Arg) recognized by the active site of target enzymes, linked to a

fluorescent reporter group, 7-amino-4-trifluoromethylcoumarin (AFC).

Assay Principle:

In its intact form, the Z-Gly-Gly-Arg-AFC substrate is non-fluorescent. Upon enzymatic

cleavage of the amide bond between the C-terminal arginine and the AFC moiety, the highly
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fluorescent AFC molecule is released. The resulting increase in fluorescence intensity is

directly proportional to the enzymatic activity and can be monitored in real-time using a

fluorometer. This allows for the precise determination of enzyme kinetics, including the

Michaelis constant (Km) and the maximum velocity (Vmax) or catalytic rate constant (kcat).

Data Presentation: Kinetic Parameters
The following table summarizes the available kinetic parameters for the hydrolysis of Z-Gly-
Gly-Arg-AFC and its close analog, Z-Gly-Gly-Arg-AMC, by urokinase, thrombin, and trypsin. It

is important to note that kinetic constants are highly dependent on the specific assay conditions

(e.g., pH, temperature, buffer composition).

Enzyme Substrate Km (µM) kcat (s⁻¹) Vmax

Catalytic
Efficiency
(kcat/Km)
(M⁻¹s⁻¹)

Urokinase
Cbz-Gly-Gly-

Arg-AMC
400

Data not

available

Data not

available

Data not

available

Thrombin
Z-Gly-Gly-

Arg-AMC
168

Data not

available

Data not

available

Data not

available

Trypsin
Z-Gly-Gly-

Arg-AFC

Data not

available

Data not

available

Data not

available

Data not

available

Note: Data for Cbz-Gly-Gly-Arg-AMC and Z-Gly-Gly-Arg-AMC are presented as close analogs

to Z-Gly-Gly-Arg-AFC. Researchers should empirically determine the kinetic constants for

their specific enzyme and assay conditions.

Experimental Protocols
This section provides detailed methodologies for determining enzyme kinetics using Z-Gly-Gly-
Arg-AFC.

Reagent Preparation
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Assay Buffer: A common buffer for serine proteases is 50 mM Tris-HCl, pH 8.0, containing

100 mM NaCl and 10 mM CaCl₂. The optimal pH and ionic strength may vary depending on

the specific enzyme and should be optimized accordingly.

Substrate Stock Solution: Prepare a 10 mM stock solution of Z-Gly-Gly-Arg-AFC in

anhydrous DMSO. Aliquot and store at -20°C, protected from light. Avoid repeated freeze-

thaw cycles.

Enzyme Stock Solution: Prepare a stock solution of the purified enzyme (urokinase, trypsin,

or thrombin) in an appropriate buffer (e.g., 1 mM HCl for trypsin). Aliquot and store at -20°C

or -80°C as recommended by the supplier.

Enzyme Working Solution: On the day of the experiment, dilute the enzyme stock solution to

the desired working concentration in cold assay buffer. The optimal concentration should be

determined empirically to ensure a linear reaction rate over the desired time course.

AFC Standard Stock Solution: Prepare a 1 mM stock solution of 7-amino-4-

trifluoromethylcoumarin (AFC) in DMSO. Store at -20°C, protected from light.

Experimental Workflow for Kinetic Parameter
Determination
The following diagram illustrates the general workflow for a fluorometric enzyme kinetic assay.
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To cite this document: BenchChem. [Determining Enzyme Kinetics with Z-Gly-Gly-Arg-AFC:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138832/docs#determining-enzyme-kinetics-with-z-
gly-gly-arg-afc-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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